Cas no 864771-44-8 (tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate)

Technical Introduction: Tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate is a boronic ester derivative of indazole, serving as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The tetramethyl-1,3,2-dioxaborolane moiety offers improved solubility and handling compared to free boronic acids, while maintaining high reactivity in palladium-catalyzed transformations. This compound is valuable for constructing complex heterocyclic frameworks in pharmaceutical and materials science research. Its crystalline solid form ensures consistent purity and ease of characterization, making it a reliable choice for precision synthesis.
tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate structure
864771-44-8 structure
Product Name:tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
CAS No:864771-44-8
MF:C18H25BN2O4
MW:344.213104963303
MDL:MFCD08437629
CID:718749
PubChem ID:18525862
Update Time:2025-10-18

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
    • 1-Boc-1H-indalzole-5-boronic acid pinacol ester
    • 1-BOC-1H-INDAZOLE-5-BORONIC ACID PINACOL ESTER
    • 1H-Indazole-1-carboxylicacid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
    • tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)-1H-indazole-1-carboxylate
    • tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
    • 1-Boc-indazole-5-boronic acid pinacol ester
    • 1H-Indazole-5-boronic acid, pinacol ester, N1-BOC protected
    • N-Boc-indazole-5-boronic acid pinacol ester
    • tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
    • 5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • PubChem15609
    • MMXDKXUKSKMROG-UHFFFAOYSA-N
    • OR8862
    • MB06151
    • 1,1-Dimethylethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate (ACI)
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylic acid benzyl ester
    • 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)indazole-1-carboxylic acid tert-butyl ester
    • SY106734
    • P10588
    • 864771-44-8
    • t-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazole-1-carboxylate
    • TERT-BUTYL5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDAZOLE-1-CARBOXYLATE
    • DTXSID40594615
    • EN300-7357305
    • CHEMBL3236908
    • MFCD08437629
    • 1H-INDAZOLE-1-CARBOXYLIC ACID, 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, 1,1-DIMETHYLETHYL ESTER
    • 1-N-BOC-INDAZOLE-5-BORONIC ACID PINACOL ESTER
    • 1-Boc-5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)indazole, contains isomer
    • 1,1-dimethylethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
    • B5992
    • CS-0030604
    • 1-(tert-Butoxycarbonyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)indazole
    • AKOS005259549
    • 1-BOC-INDAZOLE-5-BORONIC ACID, PINACOL ESTER
    • (1-(TERT-BUTOXYCARBONYL)-1H-INDAZOL-5-YL)BORONIC ACID PINACOL ESTER
    • SCHEMBL760664
    • tert.-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1 carboxylate
    • DS-13232
    • tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
    • MDL： MFCD08437629
    • Inchi： 1S/C18H25BN2O4/c1-16(2,3)23-15(22)21-14-9-8-13(10-12(14)11-20-21)19-24-17(4,5)18(6,7)25-19/h8-11H,1-7H3
    • InChI Key： MMXDKXUKSKMROG-UHFFFAOYSA-N
    • SMILES： O=C(N1C2C(=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)C=N1)OC(C)(C)C

Computed Properties

  • Exact Mass: 344.19100
  • Monoisotopic Mass: 344.191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 344.2
  • Topological Polar Surface Area: 62.6

Experimental Properties

  • Density: 1.13
  • Melting Point: 110 °C
  • Boiling Point: 461.4°C at 760 mmHg
  • Flash Point: 232.8°C
  • Refractive Index: 1.537
  • PSA: 62.58000
  • LogP: 3.11870

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate Security Information

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A155898-100mg
tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
 864771-44-8 95%
100mg
 $15.0 2025-04-16
Ambeed
A155898-250mg
tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
 864771-44-8 95%
250mg
 $22.0 2025-04-16
Ambeed
A155898-1g
tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
 864771-44-8 95%
1g
 $27.0 2025-04-16
Ambeed
A155898-5g
tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
 864771-44-8 95%
5g
 $115.0 2025-04-16
Ambeed
A155898-10g
tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
 864771-44-8 95%
10g
 $228.0 2025-04-16
Alichem
A269001620-5g
tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
 864771-44-8 95%
5g
 $388.80 2023-08-31
Alichem
A269001620-10g
tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
 864771-44-8 95%
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TRC
B682943-25mg
1-Boc-indazole-5-boronic acid, pinacol ester
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 $ 64.00 2023-04-18
TRC
B682943-50mg
1-Boc-indazole-5-boronic acid, pinacol ester
 864771-44-8
50mg
 $ 75.00 2023-04-18
TRC
B682943-100mg
1-Boc-indazole-5-boronic acid, pinacol ester
 864771-44-8
100mg
 $ 87.00 2023-04-18

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate Production Method

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate Related Literature

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